Cas no 919714-33-3 (N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide)

• Product Name: N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide
• CAS No: 919714-33-3
• MF: C₂₀H₂₁BrN₂OS
• MW: 417.362542867661
• CID: 5919594
• PubChem ID: 4128145
• Update Time: 2025-06-08

N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)isobutyramide
• Propanamide, N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]thio]ethyl]-2-methyl-
• 919714-33-3
• N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]-2-methylpropanamide
• AKOS024585430
• F0582-0658
• N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)-2-methylpropanamide
• N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide

• Inchi： 1S/C20H21BrN2OS/c1-13(2)20(24)22-11-12-25-19-16-5-3-4-6-17(16)23-18(19)14-7-9-15(21)10-8-14/h3-10,13,23H,11-12H2,1-2H3,(H,22,24)
• InChI Key： DYKNNCFLJWTPSB-UHFFFAOYSA-N
• SMILES： C(NCCSC1C2=C(NC=1C1=CC=C(Br)C=C1)C=CC=C2)(=O)C(C)C

Computed Properties

• Exact Mass: 416.05580g/mol
• Monoisotopic Mass: 416.05580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide

Professional Introduction to N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide (CAS No. 919714-33-3)

N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide (CAS No. 919714-33-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular framework of N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromophenyl moiety and an indole sulfanyl group enhances its potential as a building block in medicinal chemistry. These structural features not only facilitate interactions with biological targets but also enable modifications for tailored pharmacological effects.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The indole scaffold, particularly when combined with sulfur-containing groups, has been shown to exhibit potent effects on various cellular pathways. Research has demonstrated that such compounds can modulate enzyme activity, interact with receptors, and influence signaling cascades, making them valuable candidates for drug discovery.

The 4-bromophenyl substituent in the molecule adds another layer of complexity, allowing for further functionalization and derivatization. This flexibility is crucial in the design of molecules that can precisely target specific disease mechanisms. The bromine atom, in particular, serves as a handle for cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

One of the most compelling aspects of N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide is its potential application in the development of novel therapeutics. Current research suggests that this compound may have utility in addressing a range of therapeutic areas, including oncology, inflammation, and central nervous system disorders. The ability to fine-tune its structure allows researchers to optimize its pharmacokinetic and pharmacodynamic properties.

The synthesis of N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide involves multi-step organic transformations that highlight the compound's synthetic complexity. The process typically begins with the preparation of key intermediates such as 4-bromophenylindole and sulfanyl-substituted ethylene derivatives. These intermediates are then coupled together using palladium-catalyzed cross-coupling reactions, which are essential for forming the carbon-carbon bonds that define the molecule's core structure.

The final step in the synthesis involves amide bond formation between the ethylene sulfanyl group and 2-methylpropanamide. This reaction is typically carried out under acidic conditions and requires careful control to ensure high yield and purity. The resulting product is then purified through techniques such as column chromatography or recrystallization to obtain the desired compound in a form suitable for further study.

Evaluation of N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide in vitro has revealed intriguing biological profiles. Studies have shown that this compound can inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may interact with receptors associated with pain perception, making it a candidate for analgesic applications.

The impact of structural modifications on the biological activity of this compound has been extensively explored. Researchers have systematically altered various parts of the molecule to assess how these changes affect its potency and selectivity. For instance, replacing the bromine atom with other halogens or introducing different sulfanyl groups has provided insights into optimizing its pharmacological properties.

The use of computational methods has also played a crucial role in understanding the behavior of N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These simulations have helped guide synthetic efforts and have provided valuable insights into its mechanism of action.

In conclusion, N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)-2-methylpropanamide represents a significant advancement in pharmaceutical research. Its complex structure and versatile functional groups make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.